2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide

• IUPAC Name: 2-methoxy-5-[(2-methoxyphenyl)sulfamoyl]-N-methylbenzamide
• InChI: InChI=1S/C16H18N2O5S/c1-17-16(19)12-10-11(8-9-14(12)22-2)24(20,21)18-13-6-4-5-7-15(13)23-3/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: ADLBVSMZMKHWGL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2OC)OC
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide, also known as MRS 2578, is a potent and selective antagonist of the P2Y6 receptor. The P2Y6 receptor is a G protein-coupled receptor that is activated by uridine diphosphate (UDP) and plays a crucial role in various physiological processes, including immune response, inflammation, and neurodegeneration.

Mechanism of Action

2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578 acts as a competitive antagonist of the P2Y6 receptor by binding to the orthosteric site of the receptor. The binding of this compound 2578 prevents the binding of UDP to the receptor, thereby inhibiting downstream signaling events such as calcium mobilization and chemotaxis.
Biochemical and Physiological Effects:
This compound 2578 has been shown to inhibit UDP-induced calcium mobilization and chemotaxis in P2Y6-expressing cells. In addition, this compound 2578 has been shown to inhibit the proliferation and migration of cancer cells that express the P2Y6 receptor. Moreover, this compound 2578 has been shown to reduce inflammation and neurodegeneration in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578 in lab experiments is its high selectivity and potency towards the P2Y6 receptor. Moreover, this compound 2578 is readily available and can be easily synthesized using a multistep synthetic route. However, one of the limitations of using this compound 2578 is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578. One of the directions is to investigate the role of the P2Y6 receptor in other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to develop more potent and selective P2Y6 antagonists that can be used as therapeutic agents for the treatment of various diseases. Moreover, the development of novel drug delivery systems can improve the bioavailability and pharmacokinetics of this compound 2578, thereby enhancing its therapeutic potential.

Scientific Research Applications

2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578 has been widely used as a tool compound to study the physiological functions of the P2Y6 receptor. It has been shown to inhibit UDP-induced calcium mobilization and chemotaxis in P2Y6-expressing cells, suggesting that it can be used to block P2Y6-mediated signaling pathways. Moreover, this compound 2578 has been used to investigate the role of the P2Y6 receptor in various diseases, including cancer, inflammation, and neurodegeneration.